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Compound of Interest

Compound Name: Agroclavine(1+)

Cat. No.: B1248903 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Agroclavine(1+), a naturally occurring alkaloid of the ergoline family.[1][2] Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Agroclavine(1+) is classified as a hazardous substance, and its disposal is

regulated.

Hazard Summary
Agroclavine(1+) presents several health and environmental hazards that necessitate careful

handling and disposal.

Human Health Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][3]

Serious Eye Damage: Causes serious eye damage.

Irritant: It is classified as an irritant.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Environmental Hazards:
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[3]

Quantitative Hazard Data
Hazard
Classification

GHS Category Statement Citations

Acute Toxicity, Oral Category 4 Harmful if swallowed [1][3]

Acute Toxicity, Dermal Category 4
Harmful in contact

with skin
[1]

Acute Toxicity,

Inhalation
Category 4 Harmful if inhaled [1]

Serious Eye Damage Category 1
Causes serious eye

damage

Reproductive Toxicity Category 2

Suspected of

damaging fertility or

the unborn child

Acute Aquatic Toxicity Category 1
Very toxic to aquatic

life
[3]

Chronic Aquatic

Toxicity
Category 1

Very toxic to aquatic

life with long lasting

effects

[3]

Step-by-Step Disposal Protocol
The following protocol outlines the mandatory steps for the safe disposal of Agroclavine(1+).
This procedure is designed to comply with general hazardous waste regulations. Always

consult your institution's specific guidelines and local regulations.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles with side-shields, protective gloves, and

impervious clothing.[3]

If there is a risk of aerosol formation, use a suitable respirator.[3]
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2. Waste Segregation and Collection:

Do not mix Agroclavine(1+) waste with other waste streams.

Collect waste Agroclavine(1+), including contaminated materials, in a designated, properly

labeled, and sealed container.

Avoid release to the environment.[3] Do not pour down the sink or discard in regular trash.[4]

3. Spillage Management:

In case of a spill, collect the spillage.[3]

Use absorbent materials for liquid spills and carefully sweep up solid materials, avoiding dust

formation.

Place all cleanup materials in the designated hazardous waste container.

4. Container Management:

Empty containers that held Agroclavine(1+) must be managed as hazardous waste.[4]

To decontaminate a container, it must be triple-rinsed with a suitable solvent. The rinsate

must be collected and managed as hazardous waste.[4]

5. Storage of Waste:

Store the sealed waste container in a cool, well-ventilated area designated for hazardous

waste.[3]

Ensure the storage area is away from incompatible materials such as strong acids/alkalis

and strong oxidizing/reducing agents.[3]

6. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1][3]
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Engage a licensed chemical waste management service for the transportation and final

disposal of Agroclavine(1+) waste.[5]

The generator of the waste is ultimately responsible for its final disposal.[6]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Agroclavine(1+).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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